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Compound of Interest

Compound Name: H-L-Photo-Phe-OH

Cat. No.: B2959762

Essential Safety and Handling Guide for H-L-
Photo-Phe-OH

Product Identifier: (S)-2-Amino-3-(4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenyl)propanoic acid
Synonyms: H-L-Photo-Phe-OH, 4-(Trifluoromethyldiazirin)-L-phenylalanine CAS Number:
92367-16-3

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling H-L-Photo-Phe-OH. The following procedural
guidance is designed to ensure safe operational use and disposal of this photoreactive, self-
reactive amino acid.

Hazard Identification and Classification

H-L-Photo-Phe-OH is classified as a self-reactive substance. This is a critical safety
consideration, as it is thermally unstable and can undergo strongly exothermic decomposition
even without the participation of air.

GHS Classification:
o Hazard Class: Self-reactive substances, Type C

e Pictogram: GHSO02 (Flame)
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» Signal Word: Danger
e Hazard Statement: H242 - Heating may cause a fire.

Due to its self-reactive nature, this compound must be handled with extreme caution, following
protocols for highly reactive chemicals.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure and protect against the
specific hazards of H-L-Photo-Phe-OH.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Provides a barrier against skin
contact. While specific
permeation data for this
compound is not available,
nitrile offers good general
resistance to a range of
laboratory chemicals. Double-
gloving is a best practice when
handling highly reactive
substances.

Eye Protection

ANSI Z87.1-compliant safety

goggles and a face shield

Protects against splashes,
dust, and potential energetic
decomposition. A face shield
offers an additional layer of

protection for the entire face.

Body Protection

Flame-resistant (FR) lab coat

Standard cotton lab coats are
insufficient. An FR lab coat

(e.g., Nomex) is essential due
to the fire risk associated with

self-reactive substances.

General Attire

Long pants and closed-toe

shoes

Required minimum attire for
any laboratory setting to
protect against spills and

physical hazards.

Respiratory

Not required under normal use

with engineering controls

All handling of the solid
compound should be
performed in a certified
chemical fume hood to prevent

inhalation of dust particles.

Operational Plan: Safe Handling and Storage
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Adherence to a strict operational protocol is essential for mitigating the risks associated with
this self-reactive compound.

Storage:
o Temperature: Store at the manufacturer's recommended temperature, typically -20°C.

e Location: Use an explosion-proof refrigerator or freezer. Do not store with flammable
materials, oxidizers, or other incompatible chemicals.

o Container: Keep in the original, tightly sealed container. Do not transfer to a non-vented
container, as gas buildup could cause a rupture.

o Labeling: All containers must be clearly labeled with the chemical name, date received, and
date opened.

Handling Workflow:
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Preparation

Don Required PPE
(FR Coat, Goggles, Face Shield, Double Nitrile Gloves)

:

Prepare Chemical Fume Hood

:

Gather Necessary Equipment
(Spatulas, Weigh Paper, Glassware)

:

Bring Smallest Possible Quantity
of H-L-Photo-Phe-OH to Hood

Ha%ling

Weigh Compound in Hood

:

Prepare Solution
(If applicable)

;

Perform Experimental Procedure

Cleinup

Segregate Waste

:

Decontaminate Glassware & Surfaces

:

Return Stock Compound to -20°C Storage

;

Doff PPE in Correct Order

Culture Cells in
Phe-deficient Medium

y

Add H-L-Photo-Phe-OH

y

Incubate for Protein
Expression & Interaction

y

Irradiate with UV Light
(~360 nm)

y

Cell Lysis

y

Isolate Crosslinked Complexes
(e.g., Immunoprecipitation)

y

Identify Binding Partners
(e.g., Mass Spectrometry)
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 To cite this document: BenchChem. [Personal protective equipment for handling H-L-Photo-
Phe-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2959762#personal-protective-equipment-for-
handling-h-I-photo-phe-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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